3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione

• IUPAC Name: 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C9H11N3O2/c1-9(2)5-7(13)12(8(9)14)6-3-4-10-11-6/h3-4H,5H2,1-2H3,(H,10,11)
• InChI Key: ZYXQUMQYZWCESM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)N(C1=O)C2=CC=NN2)C
• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol

Description

3,3-Dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione (3,3-DMPPD) is a synthetic compound that has been gaining popularity in recent years due to its unique properties and potential applications in scientific research. 3,3-DMPPD is a versatile compound that has been used in a variety of synthetic and biochemical applications, including as a reagent in organic synthesis, as a ligand in metal-catalyzed reactions, and as an inhibitor of enzymes. In addition, 3,3-DMPPD has been studied for its potential therapeutic applications, including as an anti-cancer agent and for its anti-inflammatory effects.

Mechanism of Action

The mechanism of action of 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione is not well understood. However, it is believed that 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione acts as an inhibitor of enzymes, including cyclooxygenase (COX) and 5-lipoxygenase (5-LOX). COX is an enzyme that is involved in the production of prostaglandins, which are important mediators of inflammation. 5-LOX is an enzyme that is involved in the production of leukotrienes, which are also important mediators of inflammation. By inhibiting the activity of these enzymes, 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione may be able to reduce inflammation in the body.
Biochemical and Physiological Effects
3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione has been studied for its potential therapeutic applications, including as an anti-inflammatory agent. In animal studies, 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione has been found to reduce inflammation in the lungs and kidneys. In addition, 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione has been found to have anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione has also been found to have antioxidant properties, as it has been shown to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione has several advantages for lab experiments. It is a commercially available compound, which makes it relatively easy to acquire and use in experiments. In addition, it is a relatively stable compound, which makes it suitable for use in long-term experiments. However, 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione also has some limitations. It is not water-soluble, which can make it difficult to use in aqueous solutions. In addition, 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione is a relatively expensive compound, which can make it cost-prohibitive for some experiments.

Future Directions

There are several potential future directions for 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione research. One direction is to further study its potential therapeutic applications, such as its anti-inflammatory and anti-cancer properties. Another direction is to further study its potential applications in organic synthesis and metal-catalyzed reactions. In addition, further research could be conducted to explore the potential of 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione as an inhibitor of other enzymes, such as proteases. Finally, further research could be conducted to explore the potential of 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione as an antioxidant.

Synthesis Methods

3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione can be synthesized from commercially available starting materials through a simple two-step synthetic process. The first step involves the condensation of 1H-pyrazol-5-ylacetic acid with 3,3-dimethyl-2-pyrrolidinone in the presence of an acid catalyst, such as sulfuric acid, to form 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione. The second step involves the hydrolysis of the resulting product in the presence of a base, such as sodium hydroxide, to form the desired product. The overall yield of this process is typically high, making it a suitable method for synthesizing 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione in large quantities.

Scientific Research Applications

3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in metal-catalyzed reactions, and as an inhibitor of enzymes. 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione has also been studied for its potential therapeutic applications, including as an anti-cancer agent and for its anti-inflammatory effects. In addition, 3,3-dimethyl-1-(1H-pyrazol-5-yl)pyrrolidine-2,5-dione has been used in the synthesis of other compounds, such as 2-methyl-1-(1H-pyrazol-5-yl)pyrrolidine-3,4-dione, which has been studied for its potential anti-inflammatory properties.